4-oxo-N-[2-(quinoline-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide

• Molecular Formula: C21H17N5O3
• Molecular Weight: 387.4 g/mol
• IUPAC Name: 4-oxo-N-[2-(quinoline-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide
• InChI: InChI=1S/C21H17N5O3/c27-19-14-6-2-4-8-16(14)25-18(26-19)21(29)23-12-11-22-20(28)17-10-9-13-5-1-3-7-15(13)24-17/h1-10H,11-12H2,(H,22,28)(H,23,29)(H,25,26,27)
• InChI Key: JRHSWTXMZLMSSI-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=N2)C(=O)NCCNC(=O)C3=NC(=O)C4=CC=CC=C4N3

Description

4-oxo-N-[2-(quinoline-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. This compound is commonly referred to as QNZ, and it is a quinazoline derivative. QNZ has been found to have promising effects in cancer research, autoimmune diseases, and neurological disorders.

Mechanism of Action

The mechanism of action of QNZ involves the inhibition of the NF-κB pathway. NF-κB is a transcription factor that plays a crucial role in various cellular processes, including inflammation, cell growth, and apoptosis. QNZ inhibits the activation of NF-κB by preventing its translocation to the nucleus, thereby inhibiting the expression of its target genes.
Biochemical and Physiological Effects
QNZ has been found to have various biochemical and physiological effects. In cancer research, QNZ has been shown to induce apoptosis in cancer cells by activating caspases and inhibiting the anti-apoptotic protein Bcl-2. QNZ has also been found to inhibit the production of pro-inflammatory cytokines in autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. In neurological disorders, QNZ has been shown to inhibit the activation of microglia, which are immune cells in the central nervous system that play a crucial role in neuroinflammation.

Advantages and Limitations for Lab Experiments

QNZ has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in the lab. QNZ has also been found to have low toxicity in vitro. However, QNZ has some limitations for lab experiments. It has poor solubility in water, which can limit its use in certain experiments. QNZ also has a short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for QNZ research. In cancer research, QNZ could be further studied as a potential therapy for various types of cancer. In autoimmune diseases, QNZ could be further studied as a potential therapy for diseases such as lupus and psoriasis. In neurological disorders, QNZ could be further studied as a potential therapy for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, QNZ could be further studied for its potential use in combination therapies with other drugs.

Synthesis Methods

The synthesis of QNZ involves the reaction of 2-aminobenzamide and 2-chloro-N-(2-formylphenyl) acetamide in the presence of a base. This reaction produces an intermediate compound that is then reacted with 2-aminomethylquinoline to produce QNZ.

Scientific Research Applications

QNZ has been found to have potential applications in various scientific research fields. In cancer research, QNZ has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the NF-κB pathway. QNZ has also been found to have anti-inflammatory effects in autoimmune diseases by inhibiting the production of pro-inflammatory cytokines. In neurological disorders, QNZ has been shown to have neuroprotective effects by inhibiting the activation of microglia.